Ferric arsenite
Overview
Description
Ferric arsenite appears as a yellow-brown powder. Insoluble in water. Toxic by ingestion and inhalation and is a strong irritant. It is used in medicines.
Scientific Research Applications
1. Arsenic Removal and Immobilization
Ferric arsenite is significant in the context of arsenic removal from water sources. The incorporation of iron oxide, such as ferric arsenite, into diatomite has demonstrated effective in removing both arsenite and arsenate from water. This process benefits from the affinity of hydrous ferric oxide for arsenic species, leading to comparable or higher arsenic sorption capacities than reference hydrous ferric oxides (Jang et al., 2006). Similarly, studies have explored the adsorption behavior of arsenite on iron oxyhydroxide-loaded cellulose beads, achieving significant arsenic removal efficiency (Guo & Chen, 2005).
2. Environmental and Geochemical Impacts
Ferric arsenite plays a crucial role in environmental and geochemical processes. For instance, the interaction of ferric iron with arsenite has been studied for its relevance to acid mine drainage, where ferric iron can precipitate arsenic from contaminated waters (Duquesne et al., 2003). In addition, the photocatalytic oxidation of arsenite in the presence of ferric ions has been investigated as a potential water treatment method, highlighting the role of ferric ions in enhancing arsenite oxidation (Lee & Choi, 2002).
3. Chemical Speciation and Reaction Studies
Research on the chemical speciation of iron–sulphur–arsenic–chloride systems has provided insights into the interactions and stability of ferric arsenite in various environments (Welham et al., 2000). This information is crucial for understanding ferric arsenite's behavior in different chemical contexts and for designing appropriate treatment systems.
4. Industrial and Wastewater Treatment Applications
Ferric arsenite is relevant in industrial contexts, particularly in treating smelting wastewater and other industrial effluents. Its role in removing and immobilizing arsenic from such wastewaters, often by forming stable compounds like amorphous ferric arsenate, is critical for environmental protection and regulatory compliance (Li et al., 2020).
properties
CAS RN |
63989-69-5 |
|---|---|
Molecular Formula |
As2Fe2O6.Fe2O3. 5H2O AsFeH13O9+ |
Molecular Weight |
287.86 g/mol |
IUPAC Name |
arsorous acid;iron(3+);oxygen(2-);pentahydrate |
InChI |
InChI=1S/AsH3O3.Fe.5H2O.O/c2-1(3)4;;;;;;;/h2-4H;;5*1H2;/q;+3;;;;;;-2 |
InChI Key |
FBOFDHMZEDHPPP-UHFFFAOYSA-N |
SMILES |
O.O.O.O.O.[O-2].O[As](O)O.[Fe+3] |
Canonical SMILES |
O.O.O.O.O.[O-2].O[As](O)O.[Fe+3] |
Other CAS RN |
63989-69-5 |
physical_description |
Ferric arsenite appears as a yellow-brown powder. Insoluble in water. Toxic by ingestion and inhalation and is a strong irritant. It is used in medicines. BROWN POWDER. |
solubility |
Solubility in water: none |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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